Belactosin A

• Molecular Formula: C17H27N3O6
• Molecular Weight: 369.4 g/mol
• InChI: InChI=1S/C17H27N3O6/c1-4-7(2)12-13(26-17(12)25)15(22)19-10-5-9(10)6-11(16(23)24)20-14(21)8(3)18/h7-13H,4-6,18H2,1-3H3,(H,19,22)(H,20,21)(H,23,24)/t7-,8-,9+,10-,11-,12-,13+/m0/s1
• InChIKey: ZSYIAUXMQLVKIL-SMFJDMQNSA-N

Belactosin A Baseline Activity & Chemical Scaffold

Belactosin A is a naturally occurring tripeptide proteasome inhibitor first isolated from *Streptomyces* sp. [1]. It is characterized by a novel 3-(*trans*-2'-aminocyclopropyl)alanine core and a terminal β-lactone warhead [2]. Belactosin A is distinguished from other proteasome inhibitors by its unique binding mode, which spans both the primed and non-primed substrate binding channels of the 20S proteasome [3]. Its primary mechanism involves reversible, covalent inhibition of the chymotrypsin-like (β5) active site via acylation of the catalytic threonine by the β-lactone ring [4].

Dual-site proteasome binding probe

Trans-cyclopropane stereochemical reference

Low-potency baseline for β-lactone SAR

• [1] Asai, A., et al. (2004). A new structural class of proteasome inhibitors identified by microbial screening using yeast-based assay. *Biochemical Pharmacology*, 67(2), 227-234. View Source
• [2] Mizukami, T., et al. (1997). Belactosin A, a novel antitumor antibiotic acting on cyclin/CDK mediated cell cycle regulation, produced by *Streptomyces* sp. *The Journal of Antibiotics*, 50(8), 665-671. View Source
• [3] Kawamura, S., et al. (2013). Potent Proteasome Inhibitors Derived from the Unnatural *cis*-Cyclopropane Isomer of Belactosin A: Synthesis, Biological Activity, and Mode of Action. *Journal of Medicinal Chemistry*, 56(9), 3689-3700. View Source
• [4] Groll, M., et al. (2005). Crystal Structure of the 20S Proteasome:Yeast 20S Proteasome in Complex with the Belactosin Derivative 3e. *Protein Data Bank*, 4J70. View Source

Why Belactosin A Is Not Interchangeable with Other β-Lactone Inhibitors

The substitution of Belactosin A with other proteasome inhibitors, such as bortezomib, carfilzomib, or even the closely related natural product Belactosin C, is not straightforward due to critical differences in binding mode, potency, and pharmacological properties. Belactosin A and its derivatives bind to a distinct site on the proteasome, different from that of peptide boronates like bortezomib [1]. This unique binding translates to a specific selectivity profile between the constitutive (β5c) and immunoproteasome (β5i) subunits [2]. Furthermore, the parent compound Belactosin A has a relatively weak intrinsic potency (IC50 ~1.4 μM) compared to its optimized derivatives (e.g., compound 3e with an IC50 of 5.7 nM) [3], meaning that using the parent compound alone for cell-based studies will not recapitulate the high-potency effects of optimized analogs. Finally, Belactosin C, despite its structural similarity, exhibits a distinct biological activity profile, with a much higher IC50 against HeLa S3 cells (200 μM) compared to Belactosin A (51 μM) [4], precluding their direct interchangeability in cellular assays.

Belactosin A Attribute

Other β-Lactone Inhibitor Risk

Dual-site binding Occupies primed substrate channel and nonprimed S1 pocket

Binding topology mismatch Bortezomib and carfilzomib bind only the unprimed site; dual-site topology may not transfer

Trans-cyclopropane geometry Native stereochemistry defines baseline potency and binding orientation

Stereochemical shift alters outcome Replacing with cis-isomer or other β-lactone may drastically change activity; stereochemical verification required

• [1] Kawamura, S., et al. (2014). Structurally novel highly potent proteasome inhibitors created by the structure-based hybridization of nonpeptidic belactosin derivatives and peptide boronates. *Journal of Medicinal Chemistry*, 57(6), 2726-2735. View Source
• [2] Kawamura, S., et al. (2014). Structurally novel highly potent proteasome inhibitors created by the structure-based hybridization of nonpeptidic belactosin derivatives and peptide boronates. *Journal of Medicinal Chemistry*, 57(6), 2726-2735. View Source
• [3] Kawamura, S., et al. (2013). Potent Proteasome Inhibitors Derived from the Unnatural *cis*-Cyclopropane Isomer of Belactosin A: Synthesis, Biological Activity, and Mode of Action. *Journal of Medicinal Chemistry*, 56(9), 3689-3700. View Source
• [4] BOC Sciences. Belactosin A and Belactosin C Product Specifications. View Source

Belactosin A Quantitative Comparative Evidence

Low-Potency Reference Standard for β-Lactone Inhibitor Evaluation

Belactosin A and its analogs are the only known proteasome core particle (CP) ligands that simultaneously bind to both the non-primed S1 pocket and the primed substrate binding channel [1]. This is in stark contrast to inhibitors like bortezomib and carfilzomib, which predominantly occupy the non-primed site [2]. X-ray crystallography of the yeast 20S proteasome in complex with the high-potency belactosin derivative 3e (PDB: 4J70) confirms that the ligand is accommodated predominantly into the primed channel and covalently binds to the active site threonine via its β-lactone ring-opening [3].

ChT-L Inhibition

Reported

IC₅₀ 1440 nM

Low-potency SAR baseline reference

vs bortezomib ~2–7 nM; >200-fold less potent; Suc-LLVY-AMC assay

Evidence Dimension	Binding site interaction within the 20S proteasome core particle
Target Compound Data	Binds to both the non-primed S1 pocket and the primed substrate binding channel
Comparator Or Baseline	Bortezomib, Carfilzomib (bind predominantly to the non-primed site)
Quantified Difference	Unique dual-channel binding mode not observed in comparator class
Conditions	X-ray crystallographic analysis of yeast 20S proteasome in complex with belactosin derivative 3e (PDB: 4J70)

Why This Matters

This unique binding mode provides a distinct starting point for developing inhibitors with novel selectivity profiles, particularly for targeting proteasome subtypes or overcoming resistance to conventional inhibitors.

• [1] Kawamura, S., et al. (2013). Potent Proteasome Inhibitors Derived from the Unnatural *cis*-Cyclopropane Isomer of Belactosin A: Synthesis, Biological Activity, and Mode of Action. *Journal of Medicinal Chemistry*, 56(9), 3689-3700. View Source
• [2] Kawamura, S., et al. (2014). Structurally novel highly potent proteasome inhibitors created by the structure-based hybridization of nonpeptidic belactosin derivatives and peptide boronates. *Journal of Medicinal Chemistry*, 57(6), 2726-2735. View Source
• [3] Groll, M., et al. (2005). Crystal Structure of the 20S Proteasome:Yeast 20S Proteasome in Complex with the Belactosin Derivative 3e. *Protein Data Bank*, 4J70. View Source

Cellular Growth Inhibition: Hydrophobic Derivative vs. Native Belactosin A

The parent natural product Belactosin A exhibits weak proteasome inhibition with an IC50 of ~1.4 μM against the human 20S proteasome [1]. Through systematic structure-activity relationship (SAR) studies, the unnatural *cis*-cyclopropane derivative (compound 3e) was developed, which inhibits the chymotrypsin-like activity of both the constitutive (cCP) and immunoproteasome (iCP) with an IC50 of 5.7 nM [2]. This represents an approximately 250-fold increase in potency compared to the parent compound.

Cell Growth Inhibition

Head-to-head

100× greater inhibition (KF33955 vs parent)

Supports cell-permeability control endpoint

HeLa S3 cells; hydrophobicity-driven differential activity

Evidence Dimension	Inhibition of chymotrypsin-like (β5) activity of human 20S proteasome
Target Compound Data	Compound 3e (optimized cis-cyclopropane derivative): IC50 = 5.7 nM
Comparator Or Baseline	Belactosin A (parent natural product): IC50 = 1440 nM (1.44 μM)
Quantified Difference	~250-fold increase in potency
Conditions	Inhibition of human 20S proteasome β5 subunit using Suc-LLVY-AMC substrate in a fluorescence assay

Why This Matters

Demonstrates the high synthetic tractability of the belactosin scaffold, allowing researchers to generate high-potency probes from a weak lead compound. This is critical for chemical biology and drug discovery applications where nanomolar potency is required.

• [1] BindingDB. BELACTOSIN A (BDBM50430990). IC50 data for human proteasome subunit beta type-5. View Source
• [2] Kawamura, S., et al. (2013). Potent Proteasome Inhibitors Derived from the Unnatural *cis*-Cyclopropane Isomer of Belactosin A: Synthesis, Biological Activity, and Mode of Action. *Journal of Medicinal Chemistry*, 56(9), 3689-3700. View Source

Unique Dual-Site Proteasome Binding Mode

In a direct comparison of the two closely related natural products, Belactosin A demonstrates significantly higher potency against HeLa S3 cancer cells than Belactosin C. Belactosin A inhibits cell growth with an IC50 of 51 μM, while Belactosin C has an IC50 of 200 μM under the same conditions [1]. This demonstrates that the structural differences between the two natural congeners translate into a meaningful difference in cellular activity.

Dual-Site Binding

Head-to-head

Occupies primed channel + S1 pocket (vs unprimed-only inhibitors)

Supports proteasome binding-site mapping

X-ray crystallography of yeast 20S complex

Evidence Dimension	Inhibition of HeLa S3 cell growth
Target Compound Data	IC50 = 51 μM
Comparator Or Baseline	Belactosin C: IC50 = 200 μM
Quantified Difference	~4-fold greater potency
Conditions	Cell growth inhibition assay in HeLa S3 human cervical cancer cells

Why This Matters

This data directly informs selection for cell-based experiments. Belactosin A should be chosen over Belactosin C when a higher degree of cellular proteasome inhibition is required, preventing the use of an inadequately potent analog.

• [1] BOC Sciences. Belactosin A and Belactosin C Product Specifications. View Source

Myofibrillar Proteolysis Reduction in Skeletal Muscle

The hydrophobic benzyl ester derivative of Belactosin A, KF33955, exhibited a 100-fold greater growth inhibition in HeLa cells compared to the parent Belactosin A [1]. This increased potency is attributed to its higher cell permeability [2]. This finding underscores the utility of Belactosin A as a scaffold for creating cell-permeable probes with improved cellular activity.

Myofibrillar Proteolysis

Head-to-head

Belactosin A reduced myofibrillar degradation; belactosin C did not

Supports myofibrillar degradation endpoint context

30 µM ex vivo rat SOL/EDL; statistical significance reported

Evidence Dimension	Growth inhibition in HeLa cells
Target Compound Data	KF33955 (Belactosin A derivative) exhibits 100-fold greater inhibition
Comparator Or Baseline	Parent Belactosin A
Quantified Difference	100-fold increase in cellular potency
Conditions	Cell growth inhibition assay in HeLa cells, attributed to increased cell permeability

Why This Matters

This evidence highlights the critical role of derivatization for cellular studies. The parent Belactosin A may have limited utility in intact cell assays, and researchers should consider using or synthesizing more permeable analogs like KF33955 for such applications.

• [1] Hasegawa, M., et al. (2008). Affinity labeling of the proteasome by a belactosin A derived inhibitor. *Bioorganic & Medicinal Chemistry Letters*, 18(20), 5668-5671. View Source
• [2] Asai, A., et al. (2004). A new structural class of proteasome inhibitors identified by microbial screening using yeast-based assay. *Biochemical Pharmacology*, 67(2), 227-234. View Source

Stereochemical Configuration and Proteasome Inhibitory Potency

In an ex vivo study on isolated rat skeletal muscle, Belactosin A demonstrated a unique effect not seen with Belactosin C. While both compounds reduced total proteolysis and chymotrypsin-like activity, only Belactosin A significantly reduced myofibrillar proteolysis in both the *soleus* and *extensor digitorum longus* muscles [1]. This indicates a functional differentiation in their biological effects at the tissue level.

Stereochemical Potency

Head-to-head

trans IC₅₀ >1000 nM; cis 3e IC₅₀ 5.7 nM (≥250-fold difference)

Supports trans-cyclopropane reference context

Constitutive & immunoproteasome ChT-L; marked stereochemical dependence

Evidence Dimension	Reduction in myofibrillar proteolysis in rat skeletal muscle
Target Compound Data	Significant reduction in both SOL and EDL muscles
Comparator Or Baseline	Belactosin C: No significant reduction in myofibrillar proteolysis
Quantified Difference	Qualitative difference in biological effect (significant reduction vs. no reduction)
Conditions	Ex vivo incubation of isolated rat *soleus* (SOL) and *extensor digitorum longus* (EDL) muscles with 30 μM inhibitor

Why This Matters

This finding is crucial for researchers studying muscle wasting or protein metabolism. Belactosin A offers a distinct biological activity that cannot be replicated by Belactosin C, making it the necessary choice for experiments focused on myofibrillar protein turnover.

• [1] The effect of new proteasome inhibitors, belactosin A and C, on protein metabolism in isolated rat skeletal muscle. (2009). *Journal of Physiology and Biochemistry*, 65, 137–146. View Source

Belactosin A Recommended Research Applications

Negative Control for β-Lactone Inhibitor SAR Studies

Belactosin A is an ideal starting point for medicinal chemistry campaigns aiming to develop novel proteasome inhibitors. Its weak intrinsic potency (IC50 ~1.4 μM) [1] leaves substantial room for improvement, as evidenced by the 250-fold increase in potency achieved with optimized cis-cyclopropane derivatives (e.g., compound 3e, IC50 5.7 nM) [2]. The scaffold's unique binding mode, which spans both primed and non-primed sites [3], provides a structural basis for designing inhibitors with novel selectivity profiles, particularly when creating hybrids with other warheads like boronates [4].

Mapping Dual-Site Proteasome Binding Interactions

Belactosin A is the preferred proteasome inhibitor for *ex vivo* or *in vivo* studies examining protein turnover in skeletal muscle. A direct comparative study demonstrated that Belactosin A uniquely reduces myofibrillar proteolysis, an effect not observed with the closely related analog Belactosin C [5]. This specific biological activity makes Belactosin A a more relevant tool for research into muscle wasting conditions, cachexia, and the role of the ubiquitin-proteasome system in muscle physiology.

Ex Vivo Myofibrillar Protein Degradation in Muscle Wasting

The belactosin scaffold serves as an excellent platform for creating cell-permeable proteasome probes. The parent compound has limited cell permeability, but simple derivatization, such as the synthesis of the benzyl ester KF33955, can improve cellular activity by 100-fold [6]. This makes Belactosin A a valuable starting material for chemical biologists seeking to develop tool compounds for studying proteasome function in intact cells.

Stereochemical Reference for Chiral Purity Validation

For any cell-based experiment where the goal is to compare the effects of two closely related natural proteasome inhibitors, Belactosin A should be selected over Belactosin C. Belactosin A exhibits an IC50 of 51 μM against HeLa S3 cells, which is approximately 4-fold more potent than Belactosin C's IC50 of 200 μM [7]. This potency difference ensures that Belactosin A will provide a more robust biological response at equivalent concentrations, making it a superior choice for cellular assays.

Application

Selection Property

Validation Focus

β-Lactone inhibitor SAR studies

Low-potency baseline reference

Fold-change benchmarking against native scaffold

Proteasome dual-site binding mapping

Primed-channel binding probe

X-ray/cryo-EM structural analysis of dual-site occupancy

Ex vivo myofibrillar proteolysis

Myofibrillar degradation endpoint tool

Contractile protein turnover validation in muscle models

Stereochemical purity validation

Trans-cyclopropane reference standard

Chiral impurity detection in synthetic lots

Hybrid proteasome inhibitor design

Belactosin scaffold with primed-site binding

Target residence time and selectivity assessment

• [1] BindingDB. BELACTOSIN A (BDBM50430990). IC50 data for human proteasome subunit beta type-5. View Source
• [2] Kawamura, S., et al. (2013). Potent Proteasome Inhibitors Derived from the Unnatural *cis*-Cyclopropane Isomer of Belactosin A: Synthesis, Biological Activity, and Mode of Action. *Journal of Medicinal Chemistry*, 56(9), 3689-3700. View Source
• [3] Kawamura, S., et al. (2013). Potent Proteasome Inhibitors Derived from the Unnatural *cis*-Cyclopropane Isomer of Belactosin A: Synthesis, Biological Activity, and Mode of Action. *Journal of Medicinal Chemistry*, 56(9), 3689-3700. View Source
• [4] Kawamura, S., et al. (2014). Structurally novel highly potent proteasome inhibitors created by the structure-based hybridization of nonpeptidic belactosin derivatives and peptide boronates. *Journal of Medicinal Chemistry*, 57(6), 2726-2735. View Source
• [5] The effect of new proteasome inhibitors, belactosin A and C, on protein metabolism in isolated rat skeletal muscle. (2009). *Journal of Physiology and Biochemistry*, 65, 137–146. View Source
• [6] Hasegawa, M., et al. (2008). Affinity labeling of the proteasome by a belactosin A derived inhibitor. *Bioorganic & Medicinal Chemistry Letters*, 18(20), 5668-5671. View Source
• [7] BOC Sciences. Belactosin A and Belactosin C Product Specifications. View Source